Cas no 2648996-24-9 (1-bromo-4-chloro-2-(1-isocyanatoethyl)benzene)

• Product Name: 1-bromo-4-chloro-2-(1-isocyanatoethyl)benzene
• CAS No: 2648996-24-9
• MF: C₉H₇BrClNO
• MW: 260.514980554581
• CID: 6078101
• PubChem ID: 165643873
• Update Time: 2025-06-15

1-bromo-4-chloro-2-(1-isocyanatoethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-chloro-2-(1-isocyanatoethyl)benzene
• EN300-1909470
• 2648996-24-9

• Inchi： 1S/C9H7BrClNO/c1-6(12-5-13)8-4-7(11)2-3-9(8)10/h2-4,6H,1H3
• InChI Key： JMRXYSKKOTZZSX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(C)N=C=O)Cl

Computed Properties

• Exact Mass: 258.93995g/mol
• Monoisotopic Mass: 258.93995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 29.4Ų

Additional information on 1-bromo-4-chloro-2-(1-isocyanatoethyl)benzene

Recent Advances in the Application of 1-Bromo-4-chloro-2-(1-isocyanatoethyl)benzene (CAS: 2648996-24-9) in Chemical Biology and Pharmaceutical Research

The compound 1-bromo-4-chloro-2-(1-isocyanatoethyl)benzene (CAS: 2648996-24-9) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural features and versatile reactivity. This aromatic isocyanate derivative serves as a valuable building block in medicinal chemistry, particularly in the synthesis of targeted covalent inhibitors and bifunctional small molecules. Recent studies have explored its applications in proteolysis-targeting chimeras (PROTACs) development, where its isocyanate group enables efficient conjugation with E3 ubiquitin ligase ligands.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the compound's utility in creating selective kinase inhibitors through structure-activity relationship optimization. The bromo and chloro substituents provide orthogonal reactivity for sequential functionalization, while the isocyanate group allows for irreversible binding to target proteins. This dual functionality makes 2648996-24-9 particularly valuable for developing covalent protein degraders with enhanced specificity profiles.

In synthetic methodology development, researchers have recently reported novel palladium-catalyzed cross-coupling reactions using 1-bromo-4-chloro-2-(1-isocyanatoethyl)benzene as a model substrate. The compound's multiple halogen atoms enable selective transformations, offering synthetic routes to diverse heterocyclic scaffolds important in drug discovery. A 2024 Organic Letters publication highlighted its use in constructing indole-based pharmacophores through sequential Sonogashira coupling and cyclization reactions.

The safety profile and handling considerations of 2648996-24-9 have been systematically investigated in recent industrial pharmaceutical research. Stability studies under various conditions (pH, temperature, humidity) provide crucial data for process chemistry applications. Notably, the compound shows remarkable stability in anhydrous organic solvents but requires careful moisture control due to the reactive isocyanate group.

Emerging applications in chemical biology include the use of 1-bromo-4-chloro-2-(1-isocyanatoethyl)benzene as a versatile linker for protein labeling and bioconjugation. Its isocyanate group reacts efficiently with amino groups under mild conditions, while the aromatic halides allow subsequent click chemistry modifications. This dual functionality has been exploited in recent antibody-drug conjugate (ADC) development programs.

Future research directions for this compound include exploration of its enantioselective transformations and applications in targeted protein degradation. The chiral center adjacent to the isocyanate group presents opportunities for developing stereoselective covalent inhibitors, a rapidly growing area in drug discovery. Several pharmaceutical companies have included derivatives of 2648996-24-9 in their preclinical pipelines for oncology and inflammatory diseases.